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Compound of Interest

Compound Name: Z-Gly-OSu

Cat. No.: B554453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling protocols for Z-Gly-
OSu (Na-Carbobenzoxy-glycine N-succinimidyl ester), a critical reagent in peptide synthesis
and bioconjugation. Adherence to these guidelines is essential to ensure laboratory safety and
maintain the integrity of this moisture-sensitive compound. This document compiles available

data on Z-Gly-OSu and structurally related compounds to offer a thorough understanding of its
safe management.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Z-Gly-OSu is paramount for
its proper handling. Key data is summarized in the table below.
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Property Value References
CAS Number 2899-60-7 (1102131141
Molecular Formula C14H14N206 [2]

Molecular Weight 306.27 g/mol

White to off-white
Appearance

powder/crystals
Melting Point 111-115°C
N Soluble in organic solvents like
Solubility
DMF and DMSO.
Storage Temperature 2-8°C

Hazard Identification and Safety Precautions

While a comprehensive Safety Data Sheet (SDS) with specific quantitative toxicity data for Z-
Gly-OSu is not readily available, data from structurally similar N-hydroxysuccinimide esters,
such as N-Succinimidyl Acetate, indicate potential hazards. Users should handle Z-Gly-OSu
with the assumption that it may cause skin and eye irritation.

Summary of Potential Hazards

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chemsrc.com/en/cas/2899-60-7_83090.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/96185
https://www.peptide.com/product/z-gly-osu-2899-60-7/
https://pmcisochem.fr/product/z-gly-osu
https://www.sigmaaldrich.com/HK/zh/product/aldrich/96185
https://www.benchchem.com/product/b554453?utm_src=pdf-body
https://www.benchchem.com/product/b554453?utm_src=pdf-body
https://www.benchchem.com/product/b554453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard

Description

Precautionary Statements

Skin Irritation

May cause skin irritation upon

contact.

P264: Wash hands and face
thoroughly after handling.
P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P332+P313: If skin irritation
occurs: Get medical

advice/attention.

Eye Irritation

Causes serious eye irritation.

P280: Wear eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Respiratory Irritation

May cause respiratory irritation

if inhaled as dust.

P261: Avoid breathing dust.
P271: Use only outdoors or in

a well-ventilated area.

Combustibility

Classified as a combustible

solid.

Keep away from heat and

sources of ignition.

Moisture Sensitivity

Hydrolyzes in the presence of

water, losing reactivity.

Store in a dry, desiccated

environment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Z-Gly-OSu:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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o Respiratory Protection: A NIOSH-approved N95 or P1 respirator should be used, especially
when handling the powder outside of a fume hood, to prevent inhalation of dust particles.

o Skin and Body Protection: A laboratory coat should be worn.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the stability and reactivity of Z-Gly-OSu
and to ensure user safety.

Handling

e Ventilation: Handle Z-Gly-OSu in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

 Inert Atmosphere: For applications requiring high reactivity, it is recommended to handle the
compound under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture-induced
degradation.

» Dispensing: When weighing and dispensing the solid, avoid creating dust.
e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

o Hygiene: Wash hands thoroughly after handling.

Storage
o Temperature: Store Z-Gly-OSu in a tightly sealed container in a refrigerator at 2-8°C.
e Moisture Control: Due to its sensitivity to hydrolysis, store the compound in a desiccated

environment. Consider storing the container within a larger sealed container containing a
desiccant.

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, acid
anhydrides, and acid chlorides.
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Z-Gly-OSu Safe Handling Workflow

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Work in a Ventilated Area
(Fume Hood)

Handling

Equilibrate Container to Room Temperature

Dispense Under Inert Atmosphere (if required)

Avoid Dust Generation

Weigh and Use as Required

Storage & Disposal

Tightly Seal Container Dispose of Waste According to Regulations

Store at 2-8°C in a Desiccator

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b554453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A workflow diagram illustrating the key steps for the safe handling and storage of Z-
Gly-OSu.

First-Aid and Emergency Procedures

In the event of exposure or a spill, follow these procedures.

First-Aid Measures
Exposure Route First-Aid Procedure

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap

Skin Contact and plenty of water for at least 15 minutes. Seek
medical attention if irritation develops or

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do not induce vomiting. Rinse mouth with water.
_ Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

» Small Spills: Carefully sweep up the spilled solid, avoiding dust generation. Place the
material into a suitable, labeled container for disposal. Clean the spill area with a damp cloth.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place it in a
designated container for disposal.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

e Hazardous Combustion Products: Thermal decomposition may produce toxic fumes of
carbon monoxide, carbon dioxide, and nitrogen oxides.

o Fire-Fighting Instructions: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.

Experimental Protocol: Assessing the Reactivity of
N-Hydroxysuccinimide Esters

The primary competing reaction for N-hydroxysuccinimide (NHS) esters like Z-Gly-OSu is
hydrolysis, which renders the reagent inactive. A general experimental protocol to qualitatively
assess the reactivity of an NHS ester is provided below. This is adapted from methods used for
other amine-reactive crosslinkers.

Principle

This method relies on the fact that the hydrolysis of the NHS ester releases N-
hydroxysuccinimide, which has a different UV absorbance profile than the intact ester. By
comparing the UV spectrum before and after forced hydrolysis, one can determine if the
reagent is still active.

Materials

» N-hydroxysuccinimide ester (e.g., Z-Gly-OSu)

Amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.2)

0.1 M NaOH solution

UV-Vis Spectrophotometer

Quartz cuvettes
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Procedure

Prepare a stock solution of the NHS ester in an appropriate amine-free buffer at a known
concentration (e.g., 1 mg/mL).

Record the initial UV spectrum of the solution from 220 nm to 350 nm. Note the absorbance
at the wavelength of maximum absorbance (Amax).

Induce hydrolysis by adding a small volume of 0.1 M NaOH to the cuvette to raise the pH
significantly (e.g., to pH 12-13).

Incubate the solution at room temperature for 30 minutes to ensure complete hydrolysis.
Record the final UV spectrum of the hydrolyzed solution over the same wavelength range.

Analyze the results: A significant change in the absorbance spectrum, particularly an
increase in absorbance around 260 nm (characteristic of free NHS), indicates that the
original NHS ester was active. If there is little to no change in the spectrum, the reagent has
likely already hydrolyzed and is inactive.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protocol for Assessing NHS Ester Reactivity

Sample Preparation
Prepare NHS Ester Stock Solution
in Amine-Free Buffer

Initial Megsurement

Record Initial UV Spectrum (220-350 nm)

Add 0.1 M NaOH to Induce Hydrolysis

Incubate at Room Temperature for 30 min

Final Medsurement

Record Final UV Spectrum of Hydrolyzed Sample

Data Analysis

Compare Initial and Final Spectra

Significant Change in Spectrum?
(e.g., increased absorbance at ~260 nm)

Active Reagent Inactive (Hydrolyzed) Reagent

Click to download full resolution via product page
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Caption: A flowchart of the experimental protocol for determining the reactivity of an N-
hydroxysuccinimide ester.

Conclusion

Z-Gly-OSu is a valuable reagent in drug development and research. Its safe and effective use
hinges on a thorough understanding of its properties and potential hazards. By implementing
the handling, storage, and safety procedures outlined in this guide, researchers can minimize
risks and ensure the integrity and reactivity of the compound for their experimental needs.
Always consult your institution's specific safety guidelines and protocols before working with
any chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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